Cas no 379729-08-5 (4-(4-Fluorophenyl)SulfamoylBenzoic Acid)

• Product Name: 4-(4-Fluorophenyl)SulfamoylBenzoic Acid
• CAS No: 379729-08-5
• MF: C₁₃H₁₀FNO₄S
• MW: 295.286205768585
• CID: 3095125
• Update Time: 2025-04-21

4-(4-Fluorophenyl)SulfamoylBenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoro-phenylsulfamoyl)-benzoic acid
• 4-(4-Fluorophenyl)SulfamoylBenzoic Acid

• Inchi： 1S/C13H10FNO4S/c14-10-3-5-11(6-4-10)15-20(18,19)12-7-1-9(2-8-12)13(16)17/h1-8,15H,(H,16,17)
• InChI Key： TXOQYCWPOYXFKW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 295.031
• Monoisotopic Mass: 295.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4